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Compound of Interest

Compound Name: Melamine(1+)

Cat. No.: B1240398 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of melamine foam

in acoustic and thermal insulation applications. This document outlines the material's key

properties, presents quantitative data in structured tables, details experimental protocols for

performance evaluation, and includes visualizations to illustrate key concepts and workflows.

Introduction to Melamine Foam
Melamine foam is a lightweight, open-cell foam made from melamine resin.[1] Its unique three-

dimensional network structure of slender and easily thermoformable filaments gives it a

distinctive combination of properties, making it an excellent material for both soundproofing and

thermal insulation.[1][2] Key characteristics include low density, high sound absorption, good

thermal insulation, and inherent flame retardancy.[3][4][5]

Applications in Soundproofing
The open-cell structure of melamine foam is highly effective at absorbing sound waves, making

it an ideal material for noise control in various settings.[6] When sound waves penetrate the

foam, they are converted into low-grade heat within the open-cell structure, which prevents the

sound from reflecting and causing echoes.[6] This property is particularly beneficial in

environments requiring precise acoustic control, such as recording studios, laboratories, and

quiet rooms for sensitive equipment.
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Quantitative Data: Sound Absorption
The sound absorption performance of melamine foam is quantified by its sound absorption

coefficient (α), which ranges from 0 (perfect reflection) to 1 (perfect absorption) at various

frequencies.[7][8] The Noise Reduction Coefficient (NRC) is a single-number average of the

absorption coefficients at 250, 500, 1000, and 2000 Hz.[9]

Thickness (mm) Frequency (Hz)
Sound Absorption
Coefficient (α)

25 125 0.09

250 0.22

500 0.54

1000 0.76

2000 0.88

4000 0.93

30 125 0.06

250 0.09

500 0.25

1000 0.56

2000 0.80

4000 0.95

50 125 0.18

250 0.56

500 0.96

1000 1.00

2000 1.00

4000 1.00
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Note: The data presented is a compilation from various sources and may vary depending on

the specific product and manufacturer.[10][11][12]

Applications in Thermal Insulation
Melamine foam's low thermal conductivity makes it an effective thermal insulator.[3][5] The high

porosity of over 99% and the intricate three-dimensional grid structure significantly impede the

convection of air, which is a primary mode of heat transfer.[4] This property, combined with its

high-temperature resistance, makes it suitable for insulating pipes, ductwork, and equipment in

laboratory and manufacturing environments where temperature control is critical.[4]

Quantitative Data: Thermal and Physical Properties
Property Value Test Standard

Thermal Conductivity 0.034 - 0.035 W/m·K ASTM C518

Density 8 - 11 kg/m ³ -

Tensile Strength 120 kPa -

Continuous Service

Temperature
-200°C to 240°C -

Note: The data presented is a compilation from various sources and may vary depending on

the specific product and manufacturer.[1][2][3][4][10]

Experimental Protocols
Sound Absorption Measurement (ASTM C423)
The standard test method for measuring the sound absorption and sound absorption

coefficients of a material is ASTM C423, which is conducted in a reverberation room.[7][13]

Objective: To determine the sound-absorbing properties of melamine foam by measuring the

decay rate of sound in a reverberation chamber.[14]

Apparatus:
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Reverberation Room: A room with highly reflective surfaces to create a diffuse sound field.

[14]

Sound Source: A loudspeaker system capable of producing broadband noise.[7]

Microphones: Multiple microphones to measure the sound pressure level decay.[14]

Data Acquisition System: To record and analyze the decay of sound.

Procedure:

Empty Room Measurement:

Generate a steady-state broadband noise in the reverberation room.[14]

Turn off the sound source.[14]

Measure the time it takes for the sound pressure level to decay by a specific amount (e.g.,

60 dB). This is the reverberation time of the empty room.[14]

Repeat the measurement at various microphone positions to obtain an average.[14]

Specimen Measurement:

Place the melamine foam specimen in the reverberation room.[14]

Repeat the sound decay measurement process to determine the new reverberation time

with the specimen present.[14]

Calculation:

The sound absorption of the specimen is calculated from the difference in the

reverberation times of the empty room and the room with the specimen.[14]

The sound absorption coefficient is then determined by dividing the sound absorption of

the specimen by its surface area.[14]
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ASTM C423 Experimental Workflow

Thermal Conductivity Measurement (ASTM C518)
The steady-state thermal transmission properties of melamine foam are determined using a

heat flow meter apparatus according to the ASTM C518 standard.[15][16]
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Objective: To measure the thermal conductivity (k-value) of a melamine foam specimen.[15]

Apparatus:

Heat Flow Meter Apparatus: Consists of a heated plate and a cooled plate.[15]

Heat Flux Transducer: Measures the heat flow through the specimen.

Temperature Sensors: To measure the temperature difference across the specimen.[17]

Procedure:

Specimen Preparation:

Cut a flat, uniform specimen of melamine foam to the required dimensions.[17]

Condition the specimen at a specified temperature and humidity.

Test Execution:

Place the specimen between the heated and cooled plates of the heat flow meter.[15]

Apply a controlled temperature difference across the specimen.[17]

Allow the system to reach a steady-state condition, where the heat flow and temperatures

are constant.[15]

Measurement and Calculation:

Measure the heat flow through the specimen using the heat flux transducer.[17]

Measure the temperatures of the hot and cold surfaces of the specimen.[17]

The thermal conductivity is calculated using Fourier's law of heat conduction, based on the

measured heat flow, temperature difference, and specimen thickness.[18]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://infinitalab.com/astm/polymers-and-plastics/astm-c518-2/
https://infinitalab.com/astm/polymers-and-plastics/astm-c518-2/
https://www.rmax.com/blog/astm-c518
https://www.rmax.com/blog/astm-c518
https://infinitalab.com/astm/polymers-and-plastics/astm-c518-2/
https://www.rmax.com/blog/astm-c518
https://infinitalab.com/astm/polymers-and-plastics/astm-c518-2/
https://www.rmax.com/blog/astm-c518
https://www.rmax.com/blog/astm-c518
https://www.scribd.com/document/711927670/ASTM-C518-21
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Melamine Foam (Open-Cell Structure)

Air Pocket

Frictional Losses
(Viscous Effects)Air molecule

oscillation

Vibration of
Cell Struts

Pressure
fluctuations

Reflected
Sound Wave

(Reduced Amplitude)

Exits Foam

Air Pocket

Air Pocket

Strut

Incident
Sound Wave

Enters Foam

Heat
Dissipation

Click to download full resolution via product page

Mechanism of Sound Absorption in Melamine Foam
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Physical Properties of Melamine Foam
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Factors Influencing Insulation Performance

Conclusion
Melamine foam is a versatile material with excellent soundproofing and thermal insulation

properties, making it a valuable tool for researchers, scientists, and drug development

professionals. Its lightweight nature, inherent fire resistance, and high performance in both

acoustic and thermal management applications allow for the creation of controlled and stable

laboratory and manufacturing environments. The provided data and experimental protocols

serve as a guide for the effective application and evaluation of melamine foam in specialized

settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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